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Trihydroxy bile acids, alcohols and derivatives
Trihydroxy bile acids, alcohols, and their derivatives are essential components of the bile system in mammals. These compounds play crucial roles in lipid metabolism, particularly in cholesterol solubilization and excretion. Structurally, trihydroxy bile acids consist of a sterol nucleus with three hydroxyl groups attached, which impart significant solubility properties to these molecules. Bile alcohol derivatives can include various functional groups such as carboxylic acid, sulfate, or glucuronide conjugates, enhancing their biological activity and pharmacological effects.
These substances are primarily synthesized in the liver from cholesterol and are secreted into the bile ducts for excretion. They are also critical intermediates in the enterohepatic circulation, facilitating the absorption of dietary lipids. The trihydroxy group confers specific hydrophilic properties that are vital for their interaction with membranes and transport mechanisms within the digestive tract.
In pharmaceutical applications, these compounds can serve as precursors for various drug formulations, acting as solubilizers or prodrugs. Their study is fundamental in understanding liver function, cholesterol metabolism, and the broader aspects of lipid homeostasis.
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
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Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
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Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
